3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H20N2O3/c19-15(17-10-14-5-2-8-21-14)12-3-1-4-13(9-12)18-16(20)11-6-7-11/h1,3-4,9,11,14H,2,5-8,10H2,(H,17,19)(H,18,20)
• InChI Key: SRFXVQVJQFLBHF-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3CC3

Description

3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the modulation of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has been shown to act as a selective antagonist of the serotonin 5-HT2A receptor, which is believed to be involved in the pathophysiology of various psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide include the modulation of various neurotransmitters in the brain, leading to changes in mood, behavior, and cognition. It has been shown to exhibit potent antipsychotic and antidepressant effects, making it a promising candidate for the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is its potency and selectivity, which makes it a valuable tool for studying the role of serotonin 5-HT2A receptors in various biological processes. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One of the main directions is the development of new drugs based on this compound for the treatment of psychiatric disorders. Another direction is the investigation of the role of serotonin 5-HT2A receptors in various biological processes, including cognition, behavior, and mood regulation. Additionally, further studies are needed to explore the potential applications of this compound in other scientific research fields, such as neuroscience and drug discovery.
Conclusion:
In conclusion, 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. Its potency and selectivity make it a valuable tool for studying the role of serotonin 5-HT2A receptors in various biological processes. However, further studies are needed to explore its potential applications in other scientific research fields and to develop new drugs based on this compound for the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can be achieved through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 3-nitrobenzoic acid with thionyl chloride to produce 3-chlorobenzoic acid. The second step involves the reaction of 3-chlorobenzoic acid with N-cyclopropylcarbonyl-4-piperidone to produce 3-[(cyclopropylcarbonyl)amino]benzoic acid. The third step involves the reaction of 3-[(cyclopropylcarbonyl)amino]benzoic acid with tetrahydro-2-furanylmethylamine to produce 3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. One of the main applications of this compound is in medicinal chemistry and drug discovery. It has been shown to exhibit potent antipsychotic and antidepressant effects, making it a promising candidate for the development of new drugs for the treatment of psychiatric disorders.